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Compound of Interest

Compound Name: 4-bromo-N,2-dihydroxybenzamide

Cat. No.: B1281288

Application Notes and Protocols for 4-bromo-
N,2-dihydroxybenzamide

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes, safety precautions, and experimental
protocols for the handling and use of 4-bromo-N,2-dihydroxybenzamide (CAS No. 61799-79-
9). The information is intended to ensure safe laboratory practices and to provide a framework
for its application in research and development, particularly in the context of medicinal
chemistry and drug discovery.

Overview and Physicochemical Properties

4-bromo-N,2-dihydroxybenzamide is a benzamide derivative. Its chemical structure suggests
its potential as a scaffold in the synthesis of more complex molecules, particularly in the
development of kinase inhibitors and other biologically active compounds. While detailed
studies on its biological activity are not extensively reported in publicly available literature, its
use as an intermediate in the synthesis of p38 kinase inhibitors has been documented.[1] The
chemical, physical, and toxicological properties of this compound have not been thoroughly
investigated.

Table 1: Physicochemical and Toxicological Properties of 4-bromo-N,2-dihydroxybenzamide
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Property Value Source
Molecular Formula C7HeBrNO3 [2]
Molecular Weight 232.03 g/mol [2]
CAS Number 61799-79-9 [2]
Appearance Solid [2]
Melting Point 225-226 °C (decomposes) [2]
Odor No data available [2]
pH No data available [2]
Boiling Point No data available [2]
Flash Point No data available [2]

Acute Oral Toxicity

Category 4 (Harmful if

swallowed)

[2]

Skin Corrosion/Irritation

Category 2 (Causes skin

irritation)

[2]

Serious Eye Damage/Irritation

Category 2A (Causes serious

eye irritation)

[2]

Respiratory Irritation

Category 3 (May cause
respiratory irritation)

[2]

Carcinogenicity

Not identified as a carcinogen
by IARC or ACGIH.

[2]

Safety Precautions and Handling

2.1. Hazard Identification and GHS Classification

4-bromo-N,2-dihydroxybenzamide is classified under the Globally Harmonized System
(GHS) with the following hazards:

e H302: Harmful if swallowed.[2]
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e H315: Causes skin irritation.[2]

e H319: Causes serious eye irritation.[2]

o H335: May cause respiratory irritation.[2]

The signal word for this compound is "Warning".[2]

2.2. Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear chemical safety glasses and a face shield.[2] All eye
protection must be tested and approved under appropriate government standards such as
NIOSH (US) or EN 166 (EU).[2]

o Skin Protection: Handle with chemical-resistant gloves.[2] Gloves should be inspected before
use. A complete suit protecting against chemicals is recommended. The type of protective
equipment must be selected according to the concentration and amount of the dangerous
substance at the specific workplace.[2]

o Respiratory Protection: For nuisance exposures, use a type P95 (US) or type P1 (EU EN
143) particle respirator.[2]

2.3. Safe Handling Procedures

Avoid contact with skin, eyes, and clothing.[2]

Avoid the formation of dust and aerosols.[2]

Provide appropriate exhaust ventilation at places where dust is formed.[2]

Wash hands thoroughly after handling and before breaks.[2]

2.4. First Aid Measures

« If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious
person. Consult a physician.[2]

» In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[2]
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e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[2]

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[2]

2.5. Fire Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2]

e Special Hazards: No data available.

o Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[2]
2.6. Disposal Considerations
» Dispose of surplus and non-recyclable solutions to a licensed disposal company.[2]
» Contact a licensed professional waste disposal service to dispose of this material.[2]
o Contaminated packaging should be disposed of as an unused product.[2]

Experimental Protocols

While specific experimental protocols for 4-bromo-N,2-dihydroxybenzamide are not widely
published, its use as a chemical intermediate in the synthesis of p38 kinase inhibitors provides
a basis for a general workflow.[1] The following protocols are representative of how this
compound might be handled in a research setting for synthetic chemistry and subsequent
biological screening of its derivatives.

3.1. General Workflow for Handling and Use

The following diagram illustrates a general workflow for the safe handling and use of 4-bromo-
N,2-dihydroxybenzamide in a research laboratory setting.
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General Workflow for 4-bromo-N,2-dihydroxybenzamide

Preparation

Review Safety Data Sheet (SDS)

A\

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

A

Prepare Ventilated Workspace
(Fume Hood)

Chemical Handling and Reaction

Weigh Compound in Ventilated Enclosure

A

Prepare Reaction Mixture
(e.g., with Tetrahydrofuran)

A

Conduct Synthesis Reaction
(e.g., Refluxing with Carbonyldiimidazole)

Work-up and Purification

Quench Reaction and Precipitate Product

Filter and Wash Precipitate

Dry Purified Product

Waste Disposal

Segregate and Dispose of Chemical Waste

Dispose of Contaminated PPE
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Hypothetical Target: p38 MAPK Signaling Pathway
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Cellular Stress / Cytokines

Core Pathway
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(Derived from 4-bromo-N,2-dihydroxybenzamide)

MKK3 / MKK6

Phosphorylation

p38 MAPK

hosphorylation

Downstream Effects

Transcription Factors
(e.g., ATF2, MEF2C)

l

Inflammation / Apoptosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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bromo-n-2-dihydroxybenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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